Cas no 31413-66-8 (2-chloro-3-methoxypropanenitrile)

2-Chloro-3-methoxypropanenitrile is a versatile chemical intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its molecular structure, featuring both chloro and methoxy functional groups, enables selective reactivity in nucleophilic substitution and cyclization reactions. The compound's high purity and stability make it suitable for precise synthetic applications, including the construction of heterocyclic frameworks. Its compatibility with various reaction conditions allows for efficient incorporation into complex molecular architectures. As a nitrile derivative, it also serves as a precursor for carboxylic acids or amides through hydrolysis. The product is typically handled under controlled conditions due to its reactivity.

2-chloro-3-methoxypropanenitrile structure

31413-66-8 structure

Product Name:2-chloro-3-methoxypropanenitrile

CAS No:31413-66-8

MF:C₄H₆ClNO

MW:119.549540042877

MDL:MFCD20623746

CID:3936672

PubChem ID:14104092

Update Time:2025-06-07

2-chloro-3-methoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile, 2-chloro-3-methoxy-
- 2-chloro-3-methoxypropanenitrile
- 981-862-3
- 31413-66-8
- G54664
- EN300-130235
- AKOS022632923
- MDL： MFCD20623746
- Inchi： 1S/C4H6ClNO/c1-7-3-4(5)2-6/h4H,3H2,1H3
- InChI Key： SKEFUXLNRWANKT-UHFFFAOYSA-N
- SMILES： C(#N)C(Cl)COC

Computed Properties

Exact Mass: 119.0137915Da
Monoisotopic Mass: 119.0137915Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 84.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 33Å²

2-chloro-3-methoxypropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C373473-10mg	2-chloro-3-methoxypropanenitrile	31413-66-8		10mg	$ 50.00	2022-04-28
TRC	C373473-50mg	2-chloro-3-methoxypropanenitrile	31413-66-8		50mg	$ 135.00	2022-04-28
TRC	C373473-100mg	2-chloro-3-methoxypropanenitrile	31413-66-8		100mg	$ 230.00	2022-04-28
eNovation Chemicals LLC	D597131-1g	2-chloro-3-methoxypropanenitrile	31413-66-8	95%	1g	$490	2024-08-03
eNovation Chemicals LLC	D597131-5g	2-chloro-3-methoxypropanenitrile	31413-66-8	95%	5g	$790	2024-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00975503-1g	2-Chloro-3-methoxypropanenitrile	31413-66-8	95%	1g	￥4187.0	2023-01-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00975503-5g	2-Chloro-3-methoxypropanenitrile	31413-66-8	95%	5g	￥8322.0	2023-01-30
eNovation Chemicals LLC	D597131-1g	2-chloro-3-methoxypropanenitrile	31413-66-8	95%	1g	$490	2025-02-27
eNovation Chemicals LLC	D597131-5g	2-chloro-3-methoxypropanenitrile	31413-66-8	95%	5g	$790	2025-02-27
Enamine	EN300-130235-0.05g	2-chloro-3-methoxypropanenitrile	31413-66-8	95%	0.05g	$108.0	2023-02-15